2-(2-{[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanyl}-1,3-benzothiazol-6-yl)-1H-isoindole-1,3(2H)-dione
2-(2-{[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanyl}-1,3-benzothiazol-6-yl)-1H-isoindole-1,3(2H)-dione
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0797539
InChI:
InChI=1S/C22H20N4O3S2/c1-24-8-10-25(11-9-24)19(27)13-30-22-23-17-7-6-14(12-18(17)31-22)26-20(28)15-4-2-3-5-16(15)21(26)29/h2-7,12H,8-11,13H2,1H3
SMILES:
CN1CCN(CC1)C(=O)CSC2=NC3=C(S2)C=C(C=C3)N4C(=O)C5=CC=CC=C5C4=O
Molecular Formula:
C22H20N4O3S2
Molecular Weight:
452.6 g/mol
2-(2-{[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanyl}-1,3-benzothiazol-6-yl)-1H-isoindole-1,3(2H)-dione
CAS No.:
Cat. No.: VC0797539
Molecular Formula: C22H20N4O3S2
Molecular Weight: 452.6 g/mol
* For research use only. Not for human or veterinary use.
![2-(2-{[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanyl}-1,3-benzothiazol-6-yl)-1H-isoindole-1,3(2H)-dione -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H20N4O3S2 |
|---|---|
| Molecular Weight | 452.6 g/mol |
| IUPAC Name | 2-[2-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanyl-1,3-benzothiazol-6-yl]isoindole-1,3-dione |
| Standard InChI | InChI=1S/C22H20N4O3S2/c1-24-8-10-25(11-9-24)19(27)13-30-22-23-17-7-6-14(12-18(17)31-22)26-20(28)15-4-2-3-5-16(15)21(26)29/h2-7,12H,8-11,13H2,1H3 |
| Standard InChI Key | MTRZVNHNZPAMAU-UHFFFAOYSA-N |
| SMILES | CN1CCN(CC1)C(=O)CSC2=NC3=C(S2)C=C(C=C3)N4C(=O)C5=CC=CC=C5C4=O |
| Canonical SMILES | CN1CCN(CC1)C(=O)CSC2=NC3=C(S2)C=C(C=C3)N4C(=O)C5=CC=CC=C5C4=O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator